Cas no 946716-69-4 (N-[2-(2-Amino-4-fluorophenoxy)ethyl]-N,N-diethylamine)

N-[2-(2-Amino-4-fluorophenoxy)ethyl]-N,N-diethylamine is a fluorinated aromatic amine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a diethylaminoethyl side chain linked to a 2-amino-4-fluorophenoxy moiety, offering versatility as an intermediate in synthetic chemistry. The fluorine substitution enhances metabolic stability and binding affinity in bioactive molecules, while the amine functionality allows for further derivatization. This compound is particularly valuable in the development of receptor-targeted agents due to its balanced lipophilicity and electronic properties. High-purity grades ensure reproducibility in research applications, making it a reliable choice for exploratory studies in medicinal chemistry and material science.
N-[2-(2-Amino-4-fluorophenoxy)ethyl]-N,N-diethylamine structure
946716-69-4 structure
Product Name:N-[2-(2-Amino-4-fluorophenoxy)ethyl]-N,N-diethylamine
CAS No:946716-69-4
MF:C12H19FN2O
MW:226.290466547012
CID:1068290
PubChem ID:26189627
Update Time:2025-05-27

N-[2-(2-Amino-4-fluorophenoxy)ethyl]-N,N-diethylamine Chemical and Physical Properties

Names and Identifiers

    • N-[2-(2-Amino-4-fluorophenoxy)ethyl]-N,N-diethylamine
    • 2-[2-(diethylamino)ethoxy]-5-fluoroaniline
    • AKOS010336469
    • 946716-69-4
    • 2-(2-(Diethylamino)ethoxy)-5-fluoroaniline
    • SB80085
    • MDL： MFCD08686796
    • Inchi： 1S/C12H19FN2O/c1-3-15(4-2)7-8-16-12-6-5-10(13)9-11(12)14/h5-6,9H,3-4,7-8,14H2,1-2H3
    • InChI Key： KEBQDLZWZTXBHH-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=C(C=1)N)OCCN(CC)CC

Computed Properties

  • Exact Mass: 226.14814140g/mol
  • Monoisotopic Mass: 226.14814140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 38.5Ų

N-[2-(2-Amino-4-fluorophenoxy)ethyl]-N,N-diethylamine Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

N-[2-(2-Amino-4-fluorophenoxy)ethyl]-N,N-diethylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1649071-5g
2-(2-(Diethylamino)ethoxy)-5-fluoroaniline
 946716-69-4 98%
5g
 ￥9506.00 2024-04-24

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